![molecular formula C27H35N3O2 B5185718 N-isobutyl-N-{[1-(2-methoxybenzyl)-4-piperidinyl]methyl}-1H-indole-2-carboxamide](/img/structure/B5185718.png)
N-isobutyl-N-{[1-(2-methoxybenzyl)-4-piperidinyl]methyl}-1H-indole-2-carboxamide
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Overview
Description
N-isobutyl-N-{[1-(2-methoxybenzyl)-4-piperidinyl]methyl}-1H-indole-2-carboxamide, also known as IBNtxA, is a novel compound that has gained interest in scientific research due to its potential therapeutic effects.
Mechanism of Action
The mechanism of action of N-isobutyl-N-{[1-(2-methoxybenzyl)-4-piperidinyl]methyl}-1H-indole-2-carboxamide is not fully understood, but it is believed to act as an agonist for the sigma-1 receptor. This receptor is involved in various cellular processes, including calcium signaling, protein synthesis, and cell survival. Activation of the sigma-1 receptor by this compound has been shown to modulate neurotransmitter release, reduce neuroinflammation, and promote neuroprotection.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects, including increasing dopamine release in the brain, reducing oxidative stress, and promoting neuronal survival. It has also been shown to reduce inflammation and pain in animal models.
Advantages and Limitations for Lab Experiments
One advantage of N-isobutyl-N-{[1-(2-methoxybenzyl)-4-piperidinyl]methyl}-1H-indole-2-carboxamide is its high selectivity for the sigma-1 receptor, which reduces the risk of off-target effects. However, its limited solubility in water can make it difficult to use in certain experimental settings. Additionally, more studies are needed to fully understand its potential side effects and toxicity.
Future Directions
There are several future directions for N-isobutyl-N-{[1-(2-methoxybenzyl)-4-piperidinyl]methyl}-1H-indole-2-carboxamide research, including further investigation of its potential therapeutic effects for neurological disorders, as well as its analgesic and anti-inflammatory properties. Additionally, more studies are needed to understand its mechanism of action and potential side effects, as well as to develop more efficient synthesis methods and formulations for use in experimental settings.
In conclusion, this compound is a novel compound with potential therapeutic effects for various neurological disorders and pain management. Its mechanism of action and biochemical and physiological effects are still being studied, but it has shown promising results in preclinical studies. Further research is needed to fully understand its potential benefits and limitations.
Synthesis Methods
N-isobutyl-N-{[1-(2-methoxybenzyl)-4-piperidinyl]methyl}-1H-indole-2-carboxamide can be synthesized through a multi-step process involving the reaction of isobutylamine, 2-methoxybenzaldehyde, and piperidine with indole-2-carboxylic acid. The final product is obtained through purification and characterization using various techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).
Scientific Research Applications
N-isobutyl-N-{[1-(2-methoxybenzyl)-4-piperidinyl]methyl}-1H-indole-2-carboxamide has shown promising results in various scientific research studies, particularly in the field of neuroscience. It has been studied for its potential therapeutic effects in treating neurological disorders such as Parkinson's disease, Alzheimer's disease, and drug addiction. This compound has also been investigated for its analgesic and anti-inflammatory properties.
properties
IUPAC Name |
N-[[1-[(2-methoxyphenyl)methyl]piperidin-4-yl]methyl]-N-(2-methylpropyl)-1H-indole-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H35N3O2/c1-20(2)17-30(27(31)25-16-22-8-4-6-10-24(22)28-25)18-21-12-14-29(15-13-21)19-23-9-5-7-11-26(23)32-3/h4-11,16,20-21,28H,12-15,17-19H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROADVUIWQGKEFX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CN(CC1CCN(CC1)CC2=CC=CC=C2OC)C(=O)C3=CC4=CC=CC=C4N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H35N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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